4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide

• IUPAC Name: 4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide
• InChI: InChI=1S/C13H15BrClNO3/c1-8-13(18,4-5-19-8)7-16-12(17)10-3-2-9(14)6-11(10)15/h2-3,6,8,18H,4-5,7H2,1H3,(H,16,17)
• InChI Key: FUUCSNGDFNCEPL-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)(CNC(=O)C2=C(C=C(C=C2)Br)Cl)O
• Molecular Formula: C13H15BrClNO3
• Molecular Weight: 348.62 g/mol

Description

4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide, also known as BCOB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BCOB is a benzamide derivative that has been studied for its potential use in the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of 4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and proliferation. 4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide has been shown to activate the p53 pathway, which plays a key role in regulating cell growth and preventing the development of cancer.
Biochemical and Physiological Effects:
4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide has been shown to have a number of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of cell growth and proliferation, and the modulation of certain signaling pathways. 4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide has also been shown to have anti-inflammatory and antiviral properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide in lab experiments is its high potency and selectivity for cancer cells. 4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide has been shown to be effective at low concentrations, which makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of using 4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide, including the development of new synthetic methods for producing 4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide, the investigation of its potential use in combination with other anticancer agents, and the exploration of its effects on other diseases, such as viral infections and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of 4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide and its potential side effects.

Synthesis Methods

The synthesis of 4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide involves several steps, including the reaction of 4-bromo-2-chlorobenzoyl chloride with 3-hydroxy-2-methyloxolane in the presence of a base. The resulting compound is then treated with methylamine to produce 4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide in high yield and purity.

Scientific Research Applications

4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide has been the subject of numerous scientific studies due to its potential use as an anticancer agent. Several studies have shown that 4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In addition to its anticancer properties, 4-bromo-2-chloro-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]benzamide has also been studied for its potential use in the treatment of other diseases, including viral infections and inflammation.